Cas no 101833-11-8 (3(2H)-Furanone,dihydro-2-hydroxy-2-methyl-5,5-bis(trifluoromethyl)-)

• Product Name: 3(2H)-Furanone,dihydro-2-hydroxy-2-methyl-5,5-bis(trifluoromethyl)-
• CAS No: 101833-11-8
• MF: C₇H₆F₆O₃
• MW: 252.11116361618
• CID: 145666
• PubChem ID: 59043
• Update Time: 2025-04-19

3(2H)-Furanone,dihydro-2-hydroxy-2-methyl-5,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone,dihydro-2-hydroxy-2-methyl-5,5-bis(trifluoromethyl)-
• 2-hydroxy-2-methyl-5,5-bis(trifluoromethyl)oxolan-3-one
• DTXSID20906732
• 3(2H)-FURANONE, DIHYDRO-5,5-BIS(TRIFLUOROMETHYL)-2-HYDROXY-2-METHYL-
• 101833-11-8
• Dihydro-5,5-bis(trifluoromethyl)-2-hydroxy-2-methyl-3(2H)-furanone
• 3(2H)-Furanone, dihydro-2-hydroxy-2-methyl-5,5-bis(trifluoromethyl)-
• 2-Hydroxy-5,5-bis(trifluoromethyl)-2-methyl-3(2H)-dihydrofuranone

• Inchi： 1S/C7H6F6O3/c1-4(15)3(14)2-5(16-4,6(8,9)10)7(11,12)13/h15H,2H2,1H3
• InChI Key： MWYNNQGRHMWJIV-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CC(C(C)(O)O1)=O)(F)F

Computed Properties

• Exact Mass: 252.02208
• Monoisotopic Mass: 252.022113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.4

Experimental Properties

• Density: 1.613
• Boiling Point: 206.5°C at 760 mmHg
• Flash Point: 78.7°C
• Refractive Index: 1.376
• PSA: 46.53